Cas no 1374247-40-1 (Potassium 3-acetamidophenyltrifluoroborate)

• Product Name: Potassium 3-acetamidophenyltrifluoroborate
• CAS No: 1374247-40-1
• MF: C₈H₈BF₃KNO
• MW: 241.059733390808
• MDL: MFCD09993542
• CID: 1068395
• PubChem ID: 75176006
• Update Time: 2025-11-01

Potassium 3-acetamidophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-acetamidophenyltrifluoroborate
• Potassium (3-acetamidophenyl)(trifluoro)borate(1-)
• potassium (3-acetamidophenyl)trifluoroboranuide
• 1374247-40-1
• EN300-9597752
• potassium;(3-acetamidophenyl)-trifluoroboranuide
• AKOS016339836
• Potassium (3-acetamidophenyl)trifluoroborate
• Potassium(3-acetamidophenyl)trifluoroborate
• AS-2674

• MDL： MFCD09993542
• Inchi： 1S/C8H8BF3NO.K/c1-6(14)13-8-4-2-3-7(5-8)9(10,11)12;/h2-5H,1H3,(H,13,14);/q-1;+1
• InChI Key： KHOQQBIXVXZEBZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C=1)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 241.0288100g/mol
• Monoisotopic Mass: 241.0288100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on Potassium 3-acetamidophenyltrifluoroborate

Introduction to Potassium 3-acetamidophenyltrifluoroborate (CAS No. 1374247-40-1)

Potassium 3-acetamidophenyltrifluoroborate (CAS No. 1374247-40-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and electronic properties, plays a crucial role in various chemical and biological applications. The presence of the trifluoroborate anion and the acetamido functional group contributes to its distinctive reactivity and utility in synthetic chemistry.

The compound's molecular structure, featuring a phenyl ring substituted with an acetamido group and a trifluoroborate counterion, makes it an intriguing candidate for use in organic synthesis and medicinal chemistry. The trifluoroborate moiety is particularly noteworthy, as it introduces electron-withdrawing effects that can influence the reactivity of adjacent functional groups. This feature has been leveraged in the design of novel catalysts and intermediates that facilitate complex synthetic transformations.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. Potassium 3-acetamidophenyltrifluoroborate exemplifies this trend, as it serves as a valuable building block for constructing more complex fluorinated molecules. These molecules are often explored for their potential as pharmaceuticals, agrochemicals, and materials with improved performance characteristics.

One of the most compelling aspects of this compound is its role in transition metal-catalyzed reactions. The acetamido group can act as a ligand, coordinating with various metal centers to facilitate cross-coupling reactions, hydrogenations, and other transformations that are essential for constructing complex organic molecules. The trifluoroborate anion, on the other hand, can influence the electronic properties of the metal center, leading to enhanced catalytic activity and selectivity.

Recent studies have highlighted the utility of Potassium 3-acetamidophenyltrifluoroborate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to prepare novel heterocyclic scaffolds that exhibit promising pharmacological properties. The ability to introduce fluorine atoms at specific positions within these scaffolds has been shown to modulate their binding affinity and metabolic stability, making them attractive candidates for further development.

The compound's versatility also extends to its application in materials science. Fluorinated compounds are known for their unique electronic properties, which make them suitable for use in organic light-emitting diodes (OLEDs), semiconductors, and other advanced materials. Potassium 3-acetamidophenyltrifluoroborate has been explored as a precursor for synthesizing fluorinated polymers and small molecules that exhibit enhanced thermal stability and optical properties.

In conclusion, Potassium 3-acetamidophenyltrifluoroborate (CAS No. 1374247-40-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel fluorinated molecules with tailored properties. As research in this field continues to advance, it is likely that this compound will play an even greater role in shaping the future of chemical innovation.